Cas no 15814-30-9 (1,4-Pentadiyn-3-one,1,5-diphenyl-)

• Product Name: 1,4-Pentadiyn-3-one,1,5-diphenyl-
• CAS No: 15814-30-9
• MF: C₁₇H₁₀O
• MW: 230.260704517365
• CID: 164585
• PubChem ID: 152118
• Update Time: 2025-04-19

1,4-Pentadiyn-3-one,1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyn-3-one,1,5-diphenyl-
• 1,5-diphenylpenta-1,4-diyn-3-one
• BRN 2052821
• EU-0034961
• 15814-30-9
• DTXSID20166379
• SCHEMBL3346483
• 1,5-Diphenyl-1,4-pentadiyn-3-one
• 1,4-Pentadiyn-3-one, 1,5-diphenyl-
• RPDMTPXOTVBOHB-UHFFFAOYSA-N
• InChI=1/C17H10O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-10H
• RPDMTPXOTVBOHB-UHFFFAOYSA-
• 1,5-Diphenyl-1,4-pentadiyn-3-one #
• AKOS022192341
• Bis(phenylethynyl)ketone
• Z56755538
• 4-07-00-01817 (Beilstein Handbook Reference)

• Inchi： 1S/C17H10O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-10H
• InChI Key： RPDMTPXOTVBOHB-UHFFFAOYSA-N
• SMILES： O=C(C#CC1C=CC=CC=1)C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.0732
• Monoisotopic Mass: 230.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 376.5°Cat760mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.641
• PSA: 17.07